4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 4-(2-fluorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C12H12FN3OS/c1-6-9(11(14)17)10(16-12(18)15-6)7-4-2-3-5-8(7)13/h2-5,10H,1H3,(H2,14,17)(H2,15,16,18)
• InChI Key: CLLRMKBEPJULQB-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=S)N1)C2=CC=CC=C2F)C(=O)N

Description

4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has attracted the attention of many researchers due to its potential applications in the field of medicine. This compound has been found to have several biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The mechanism of action of 4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been studied in various in vitro and in vivo models. It has been found to inhibit the activity of COX-2, which leads to a reduction in the production of prostaglandins. It has also been found to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, it has been found to have antitumor properties, which may be due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in lab experiments is its ability to inhibit the activity of COX-2, which is an important enzyme involved in the production of prostaglandins. This makes it a useful tool for studying the role of prostaglandins in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One direction is to further explore its potential applications in the field of medicine, particularly in the treatment of pain, inflammation, and cancer. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its biological effects. Finally, future studies could focus on the development of new analogs of this compound, in order to improve its potency and reduce its potential toxicity.

Synthesis Methods

The synthesis of 4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves the reaction of 2-amino-4-(2-fluorophenyl)-6-methylpyrimidine-5-carbonitrile with thiourea in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. This method has been reported to yield the desired product in good yields and with high purity.

Scientific Research Applications

4-(2-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been studied for its potential applications in the field of medicine. It has been found to have anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of pain and inflammation. It has also been found to have antitumor properties, which make it a potential candidate for the treatment of cancer.